N-(2,3-Dihydro-1H-inden-2-yl)-2,2-difluoro-1,3-benzodioxole-5-carboxamide

• CAS No.: 291756-32-6
• Product Name: N-(2,3-Dihydro-1H-inden-2-yl)-2,2-difluoro-1,3-benzodioxole-5-carboxamide
• Molecular Formula: C17H13F2NO3
• Molecular Weight: 255.29 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-4-fluorobenzamide
• Standard InChI: InChI=1S/C16H14FNO/c17-14-7-5-11(6-8-14)16(19)18-15-9-12-3-1-2-4-13(12)10-15/h1-8,15H,9-10H2,(H,18,19)
• Standard InChIKey: OKCJNSDIVCXYAL-UHFFFAOYSA-N
• SMILES: C1C(CC2=CC=CC=C21)NC(=O)C3=CC=C(C=C3)F
• Canonical SMILES: C1C(CC2=CC=CC=C21)NC(=O)C3=CC4=C(C=C3)OC(O4)(F)F
• Appearance: Solid powder
• Description: AVE-9488 is a novel enhancer of endothelial NO synthase (eNOS).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,2-difluorobenzo(1,3)dioxole-5-carboxylic acid indan-2-ylamide; AVE 3085; AVE-3085; AVE3085
• Reference: 1: Luna M, Karavitakis M. Treating portal hypertension in cirrhotic rats with AVE 9488. Liver Int. 2009 Oct;29(9):1448; author reply 1448-9. doi: 10.1111/j.1478-3231.2009.02093.x. Epub 2009 Jul 31. PubMed PMID: 19659506.; 2: Frantz S, Adamek A, Fraccarollo D, Tillmanns J, Widder JD, Dienesch C, Schäfer A, Podolskaya A, Held M, Ruetten H, Ertl G, Bauersachs J. The eNOS enhancer AVE 9488: a novel cardioprotectant against ischemia reperfusion injury. Basic Res Cardiol. 2009 Nov;104(6):773-9. doi: 10.1007/s00395-009-0041-3. Epub 2009 Jun 23. PubMed PMID: 19548059.; 3: Schäfer A, Fraccarollo D, Widder J, Eigenthaler M, Ertl G, Bauersachs J. Inhibition of platelet activation in rats with severe congestive heart failure by a novel endothelial nitric oxide synthase transcription enhancer. Eur J Heart Fail. 2009 Apr;11(4):336-41. doi: 10.1093/eurjhf/hfp005. Epub 2009 Feb 3. PubMed PMID: 19193626.; 4: Fraccarollo D, Widder JD, Galuppo P, Thum T, Tsikas D, Hoffmann M, Ruetten H, Ertl G, Bauersachs J. Improvement in left ventricular remodeling by the endothelial nitric oxide synthase enhancer AVE9488 after experimental myocardial infarction. Circulation. 2008 Aug 19;118(8):818-27. doi: 10.1161/CIRCULATIONAHA.107.717702. Epub 2008 Aug 4. PubMed PMID: 18678774.; 5: Biecker E, Trebicka J, Kang A, Hennenberg M, Sauerbruch T, Heller J. Treatment of bile duct-ligated rats with the nitric oxide synthase transcription enhancer AVE 9488 ameliorates portal hypertension. Liver Int. 2008 Mar;28(3):331-8. doi: 10.1111/j.1478-3231.2008.01664.x. PubMed PMID: 18290775.; 6: Bauersachs J, Widder JD. Endothelial dysfunction in heart failure. Pharmacol Rep. 2008 Jan-Feb;60(1):119-26. Review. PubMed PMID: 18276993.; 7: Wohlfart P, Xu H, Endlich A, Habermeier A, Closs EI, Hübschle T, Mang C, Strobel H, Suzuki T, Kleinert H, Förstermann U, Ruetten H, Li H. Antiatherosclerotic effects of small-molecular-weight compounds enhancing endothelial nitric-oxide synthase (eNOS) expression and preventing eNOS uncoupling. J Pharmacol Exp Ther. 2008 May;325(2):370-9. doi: 10.1124/jpet.107.128009. Epub 2008 Feb 5. PubMed PMID: 18252813.
• PubChem Compound: 10131276
• Last Modified: Nov 12 2021